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Compound of Interest

Compound Name: N-Phenylmaleamic acid

Cat. No.: B147418 Get Quote

An In-depth Technical Guide to N-Phenylmaleamic Acid: Safety, Handling, and Experimental

Protocols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of N-Phenylmaleamic acid, focusing on its

safety and handling precautions, detailed experimental protocols for its synthesis, and an

exploration of its biological activities.

Core Safety and Handling Precautions
N-Phenylmaleamic acid requires careful handling to minimize risks to laboratory personnel.

The following tables summarize the key safety information derived from multiple safety data

sheets (SDS).

Table 1: Hazard Identification and Precautionary Statements
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Hazard Class
GHS Hazard
Statements

Precautionary
Statements
(Prevention)

Precautionary
Statements
(Response)

Skin Irritation
H315: Causes skin

irritation.

P264: Wash skin

thoroughly after

handling. P280: Wear

protective gloves.

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water. P332+P313: If

skin irritation occurs:

Get medical

advice/attention.

P362+P364: Take off

contaminated clothing

and wash it before

reuse.

Eye Irritation
H319: Causes serious

eye irritation.

P280: Wear eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337+P313: If

eye irritation persists:

Get medical

advice/attention.

Respiratory Irritation
H335: May cause

respiratory irritation.

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P271: Use

only outdoors or in a

well-ventilated area.

P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing. P312: Call

a POISON

CENTER/doctor if you

feel unwell.

Table 2: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Get medical

attention if symptoms occur.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, call a physician. Take off contaminated

clothing and wash before reuse.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Do NOT induce vomiting. Get

medical attention if symptoms occur.

Table 3: Personal Protective Equipment (PPE) and Storage
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Category Recommendation

Engineering Controls

Use only in a well-ventilated area, preferably in

a chemical fume hood. Ensure eyewash stations

and safety showers are close to the workstation

location.

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin and Body Protection
Wear protective gloves and clothing to prevent

skin exposure.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, a NIOSH/MSHA approved

respirator is recommended.

Storage

Keep containers tightly closed in a dry, cool, and

well-ventilated place. Store away from strong

oxidizing agents.

Experimental Protocols
Synthesis of N-Phenylmaleamic Acid
This protocol details the synthesis of N-Phenylmaleamic acid from maleic anhydride and

aniline.[1]

Materials:

Maleic anhydride

Aniline

Anhydrous ether (or other suitable solvent like methylene chloride)[2]

Procedure:

In a three-necked flask equipped with a stirrer, dropping funnel, and a condenser, dissolve

maleic anhydride (1.0 equivalent) in anhydrous ether.
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While stirring the solution, add a solution of aniline (1.0 equivalent) in anhydrous ether

dropwise through the dropping funnel.

The reaction is exothermic, and a precipitate of N-Phenylmaleamic acid will form.[2] Control

the rate of addition to maintain a moderate reaction temperature.

After the addition is complete, continue stirring the suspension at room temperature for a

specified period (e.g., 1-2 hours) to ensure the reaction goes to completion.

Collect the solid product by vacuum filtration.

Wash the collected solid with fresh anhydrous ether to remove any unreacted starting

materials.

Dry the product under vacuum to obtain N-Phenylmaleamic acid as a solid.

Purification and Characterization:

The product can be purified by recrystallization from a suitable solvent if necessary.

Characterization can be performed using techniques such as melting point determination, ¹H

NMR, ¹³C NMR, and infrared (IR) spectroscopy to confirm the structure and purity.

Below is a logical workflow for the synthesis and purification process.

Synthesis
Purification Analysis

Maleic Anhydride +
Aniline in Ether

Stirring at
Room Temperature

Exothermic
Reaction Precipitation of

N-Phenylmaleamic Acid Vacuum Filtration Wash with Ether Vacuum Drying Characterization
(NMR, IR, MP)

Click to download full resolution via product page

Fig. 1: Synthesis and Purification Workflow

Biological Activity and Signaling Pathways
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Herbicide Antidote Activity
N-Phenylmaleamic acid and its derivatives have been investigated for their ability to protect

crops from herbicide injury. The primary mechanism of this protective action is through the

enhancement of the plant's natural detoxification pathways.

Mechanism of Action: N-Phenylmaleamic acid has been shown to increase the levels of

glutathione (GSH) in plants.[3] Glutathione is a key antioxidant and a substrate for glutathione

S-transferases (GSTs), enzymes that play a crucial role in detoxifying herbicides. By elevating

the intracellular concentration of GSH, N-Phenylmaleamic acid enhances the plant's capacity

to neutralize and metabolize harmful herbicide molecules, thereby conferring protection.

The proposed signaling pathway is illustrated below.
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Fig. 2: Herbicide Detoxification Pathway

Potential Antimicrobial and Antitumor Activities
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Preliminary studies suggest that N-Phenylmaleamic acid and its derivatives may possess

antimicrobial and antitumor properties. However, the exact mechanisms and the full extent of

these activities are still under investigation and represent promising areas for future research.

Further studies are required to elucidate the specific signaling pathways involved and to

evaluate the therapeutic potential of these compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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